Cas no 374931-27-8 (Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate)

Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate is a specialized cyclohexane derivative featuring both chlorosulfonyl and ester functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly for introducing sulfonyl or carboxylate moieties into target molecules. Its reactive chlorosulfonyl group enables efficient sulfonamide or sulfonate formation, while the methyl ester offers further derivatization potential. The cyclohexane backbone provides steric stability, making it suitable for controlled modifications. This reagent is valued in pharmaceutical and agrochemical research for constructing complex scaffolds. Proper handling is essential due to the reactivity of the chlorosulfonyl group. Storage under inert conditions is recommended to maintain stability.

Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate structure

374931-27-8 structure

Product Name:Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate

CAS No:374931-27-8

MF:C₉H₁₅ClO₄S

MW:254.731001138687

MDL:MFCD28536438

CID:4728526

PubChem ID:58947956

Update Time:2025-10-29

Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate
- BLTNEUAGFFPFCV-UHFFFAOYSA-N
- 1-chlorosulfonylmethylcyclohexanecarboxylic acid methyl ester
- Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate
- MDL： MFCD28536438
- Inchi： 1S/C9H15ClO4S/c1-14-8(11)9(7-15(10,12)13)5-3-2-4-6-9/h2-7H2,1H3
- InChI Key： BLTNEUAGFFPFCV-UHFFFAOYSA-N
- SMILES： ClS(CC1(C(=O)OC)CCCCC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 325
Topological Polar Surface Area: 68.8

Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 1-(Chlorosulfonyl)methylcyclohexane-1-carboxylate Pricemore >>

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TRC	B500035-10mg	Methyl 1-[(Chlorosulfonyl)methyl]cyclohexane-1-carboxylate	374931-27-8		10mg	$ 70.00	2022-06-07
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Enamine	EN300-216544-1.0g	methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate	374931-27-8	87%	1g	$491.0	2023-06-08
Enamine	EN300-216544-2.5g	methyl 1-[(chlorosulfonyl)methyl]cyclohexane-1-carboxylate	374931-27-8	87%	2.5g	$965.0	2023-09-16
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